Cas no 1251503-35-1 (8-2-(2-Pyridyl)phenyl-5H-pyrido3,2-bindole)

• Product Name: 8-2-(2-Pyridyl)phenyl-5H-pyrido3,2-bindole
• CAS No: 1251503-35-1
• MF: C₂₂H₁₅N₃
• MW: 321.374604463577
• MDL: MFCD29089368
• CID: 2605009
• PubChem ID: 354333553
• Update Time: 2025-10-19

8-2-(2-Pyridyl)phenyl-5H-pyrido3,2-bindole Chemical and Physical Properties

Names and Identifiers

• 8-[2-(2-Pyridyl)phenyl]-5H-pyrido[3,2-b]indole
• P2307
• D92201
• 2-(2-{5H-pyrido[3,2-b]indol-8-yl}phenyl)pyridine
• 1251503-35-1
• 8-(2-pyridin-2-ylphenyl)-5H-pyrido[3,2-b]indole
• MFCD29089368
• SCHEMBL1611918
• 8-2-(2-Pyridyl)phenyl-5H-pyrido3,2-bindole

• MDL： MFCD29089368
• Inchi： 1S/C22H15N3/c1-2-7-17(19-8-3-4-12-23-19)16(6-1)15-10-11-20-18(14-15)22-21(25-20)9-5-13-24-22/h1-14,25H
• InChI Key： ROQWGQBJRGUPAG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=NC=2C2C=C(C=CC1=2)C1=CC=CC=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 321.126597491g/mol
• Monoisotopic Mass: 321.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 8-2-(2-Pyridyl)phenyl-5H-pyrido3,2-bindole

Professional Introduction to Compound with CAS No. 1251503-35-1 and Product Name: 8-2-(2-Pyridyl)phenyl-5H-pyrido[3,2-b]indole

The compound with the CAS number 1251503-35-1 and the product name 8-2-(2-Pyridyl)phenyl-5H-pyrido[3,2-b]indole represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a fused pyrido[3,2-b]indole core, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular architecture of this compound incorporates both pyridine and phenyl rings, which are well-known for their role in modulating biological pathways and interactions.

Recent studies have highlighted the importance of pyrido[3,2-b]indole derivatives in the development of novel pharmaceutical agents. These compounds exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the 2-pyridyl group in the structure of 8-2-(2-Pyridyl)phenyl-5H-pyrido[3,2-b]indole enhances its binding affinity to various biological targets, making it a promising candidate for further investigation.

In the context of modern drug discovery, the synthesis and characterization of this compound have been facilitated by advanced computational methods and synthetic techniques. The fused ring system of 8-2-(2-Pyridyl)phenyl-5H-pyrido[3,2-b]indole allows for diverse functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifications at the pyridine ring can alter its solubility and metabolic stability, while changes at the phenyl moiety can influence its interaction with biological receptors.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The pyrido[3,2-b]indole scaffold is known to interact with enzymes such as kinases and phosphodiesterases, which are critical in numerous cellular processes. Preliminary studies suggest that 8-2-(2-Pyridyl)phenyl-5H-pyrido[3,2-b]indole may inhibit certain kinases by binding to their active sites, thereby disrupting aberrant signaling pathways associated with diseases like cancer.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are exploring how structural modifications can optimize its absorption, distribution, metabolism, and excretion (ADME) properties. For example, introducing hydrophilic groups into the molecule could enhance its solubility in water-based environments, improving bioavailability and therapeutic efficacy.

Furthermore, the compound's potential as an anticancer agent has been a focal point of recent research. Pyrido[3,2-b]indole derivatives have shown promise in preclinical studies due to their ability to induce apoptosis in cancer cells while sparing healthy cells. The 8-2-(2-Pyridyl)phenyl-5H-pyrido[3,2-b]indole structure may offer a more potent and selective mechanism of action compared to existing chemotherapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles have been employed to ensure high yields and minimal environmental impact. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex fused ring system.

Computational chemistry has played a crucial role in understanding the molecular interactions of 8-2-(2-Pyridyl)phenyl-5H-pyrido[3,2-b]indole with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and mode of action. These computational tools have also been used to predict potential side effects and optimize drug-like properties.

In conclusion, 8-2-(2-Pyridyl)phenyl-5H-pyrido[3,2-b]indole represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to make substantial contributions to modern medicine.